Cas no 1510620-70-8 (3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole)

• Product Name: 3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole
• CAS No: 1510620-70-8
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 6438706
• PubChem ID: 80463387
• Update Time: 2025-10-28

3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• AKOS019027068
• 1510620-70-8
• 3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole
• EN300-5071233

• Inchi： 1S/C11H10ClNO/c1-8-10(7-12)13-14-11(8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： JCGZHGHORPDCOM-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole

3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole: A Comprehensive Overview

The compound 3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole (CAS No. 1510620-70-8) is a heterocyclic organic compound with a unique structure that combines a chloromethyl group, a methyl group, and a phenyl group within the 1,2-oxazole framework. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The 1,2-oxazole core is a five-membered ring containing one oxygen and one nitrogen atom, which contributes to its versatility in chemical reactivity and biological activity.

Recent studies have highlighted the importance of chloromethyl oxazole derivatives in the development of new therapeutic agents. The presence of the chloromethyl group in this compound introduces nucleophilic reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its use in constructing bioactive molecules with potential anti-inflammatory, anticancer, and antimicrobial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole exhibit selective inhibition against certain enzymes involved in inflammatory pathways.

The phenyl group attached to the oxazole ring enhances the compound's aromaticity and stability, which are critical for its role in various chemical reactions. This feature also makes it an attractive candidate for use in polymer chemistry, where aromatic systems are often employed to improve material properties such as thermal stability and mechanical strength. A 2022 article in *Macromolecules* reported on the incorporation of 3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole into polymeric networks to create advanced materials for electronic applications.

The synthesis of 3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole typically involves multi-step processes that include nucleophilic substitution and cyclization reactions. One common approach is the reaction of an appropriate chloroalkene with an amine derivative under specific conditions to form the oxazole ring. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity. For example, a 2023 paper in *Organic Process Research & Development* described a novel catalytic system that significantly enhances the efficiency of oxazole formation.

In terms of physical properties, 3-(Chloromethyl)-4-methyl-5-phenyl-1,2-oxazole is characterized by its melting point (~180°C) and solubility in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data (IR, NMR, MS) have been well-documented in recent literature, providing valuable insights into its structural integrity and reactivity. These properties make it suitable for use in both laboratory-scale synthesis and potential industrial applications.

One of the most promising areas of application for this compound is in the field of drug delivery systems. The chloromethyl group allows for easy functionalization with various targeting ligands or drug molecules, enabling the creation of targeted therapies with improved efficacy and reduced side effects. A 2023 study published in *Biomaterials Science* demonstrated the successful use of 3-(Chloromethyl)-4-methyl-5-phenvlalixole as a building block for constructing stimuli-responsive drug delivery vehicles.

Moreover, the compound's ability to participate in click chemistry reactions has opened new avenues for its use in bioconjugation and molecular imaging. The incorporation of chloromethyloxazoles into click chemistry protocols has been extensively explored in recent years, with notable advancements reported in *Chemical Communications* (2023). These developments underscore the importance of this compound as a versatile tool in modern chemical biology.

In conclusion, 3-(Chloromethyl)-4-methylalixolyle (CAS No. 1510620778) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, reactivity, and compatibility with advanced synthetic techniques make it an invaluable asset for researchers working at the intersection of organic chemistry and pharmacology. As ongoing studies continue to uncover new applications and optimizations for this compound, its role as a key player in modern chemical innovation is likely to grow even further.